(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-4-methoxybenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,3-dihydro-1,4-benzodioxine-3-carbonylimino)-4-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H18N2O6S/c1-25-14-8-5-9-16-18(14)22(10-17(23)26-2)20(29-16)21-19(24)15-11-27-12-6-3-4-7-13(12)28-15/h3-9,15H,10-11H2,1-2H3
• InChI Key: UHNNXCVTKXQIDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)C3COC4=CC=CC=C4O3)N2CC(=O)OC
• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol

Description

(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)-4-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C20H18N2O6S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used in the synthesis of various heterocyclic compounds, which are essential in medicinal chemistry. For example, it is involved in the synthesis of thiazolines and thiazol-2(3H)-imines, demonstrating its versatility in creating biologically active molecules (Gabriele et al., 2006).
• It acts as a precursor in the green synthesis of functionalized thiazol-2(3H)-imines, highlighting its role in environmentally friendly chemical processes (Shahvelayati et al., 2017).

Applications in Pharmaceutical Chemistry

• This compound is integral in the synthesis of intermediates for cephem antibiotics, which are critical in treating bacterial infections (Liu Qian-chun, 2010).
• It has been used in the preparation of side-chains for the fourth generation of cephem antibiotics, underlining its importance in developing advanced pharmaceuticals (Tatsuta et al., 1994).

Role in Material Science

• The compound finds use in the formation of complexes with metals like nickel, copper, and zinc. These complexes have potential applications in material science and catalysis (Singh & Baruah, 2008).

Contributions to Organic Synthesis

• It serves as a building block in the creation of various organic structures, such as arylthio-acrylates and benzo[b][1,4]thiazines, which are valuable in synthetic organic chemistry (Yavari et al., 2017).